rac Clopidogrel-d4 Hydrogen Sulfate

Specification

• CAS No.: 1219274-96-0
• Molecular Formula: C16H14ClNO6S2D4
• Molecular Weight: 423.92
• IUPAC Name: methyl 2-(2-chloro-3,4,5,6-tetradeuteriophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate;sulfuric acid
• Standard InChI: InChI=1S/C16H16ClNO2S.H2O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-5(2,3)4/h2-5,7,9,15H,6,8,10H2,1H3;(H2,1,2,3,4)/i2D,3D,4D,5D
• SMILES: COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3.OS(=O)(=O)O
• Appearance: White Solid
• Melting Point: 206-209°C

Introduction

rac Clopidogrel-d4 Hydrogen Sulfate possesses distinct chemical properties that make it valuable as a reference standard in analytical chemistry. The chemical characteristics of this compound are summarized in the following table:

Property	Value
CAS Number	1219274-96-0
Chemical Formula	C16H14D4ClNO6S2
Molecular Weight	423.93 g/mol
Parent Drug	Clopidogrel
Category	Drug Substance Stable Isotope Labeled

The compound contains four deuterium atoms, which replace four hydrogen atoms in the standard clopidogrel hydrogen sulfate molecule. This isotopic substitution provides a small mass difference that can be detected by mass spectrometry methods, making it ideal for use as an internal standard in quantitative analyses. The parent compound, rac-Clopidogrel Hydrogen Sulfate, has a CAS number of 135046-48-9.

The molecular structure includes a chlorophenyl group and contains both sulfur and nitrogen atoms, contributing to its pharmacological similarity to the non-deuterated clopidogrel while maintaining distinct mass spectrometric properties.

Physical Properties

The physical properties of rac Clopidogrel-d4 Hydrogen Sulfate are important for its handling, storage, and application in laboratory settings. The compound exhibits the following physical characteristics:

Physical Property	Description
Physical Form	Solid
Appearance	White to Off-White Crystalline Solid
Melting Point	209-211°C
Recommended Storage Temperature	-20°C (Freezer)
Solubility	Slightly soluble in Methanol and Water

As a crystalline solid, the compound requires proper storage conditions to maintain its stability and integrity. The high melting point of 209-211°C indicates a stable solid structure at room temperature. Its limited solubility in common solvents like methanol and water necessitates careful consideration when preparing solutions for analytical purposes.

Applications in Research and Analysis

rac Clopidogrel-d4 Hydrogen Sulfate has become an integral component in pharmaceutical research and analytical methodologies. Its primary applications include:

Internal Standard for Quantitative Analysis

The compound serves as a reliable internal standard in high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) assays for the quantitation of clopidogrel and its metabolites. As an internal standard, it compensates for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of analytical results.

Pharmacokinetic Studies

In pharmacokinetic studies of clopidogrel, rac Clopidogrel-d4 Hydrogen Sulfate is used to quantify plasma concentrations of the drug and its metabolites. This application is particularly important for understanding the metabolism and bioavailability of clopidogrel in different patient populations.

Quality Control in Pharmaceutical Production

The compound is utilized in quality control processes during the production of clopidogrel-based medications. Its use ensures that the active pharmaceutical ingredient meets the required specifications before formulation into finished dosage forms.

Relationship to Clopidogrel and Its Metabolites

Understanding the relationship between rac Clopidogrel-d4 Hydrogen Sulfate and clopidogrel is essential for appreciating its role in pharmaceutical analysis.

Structural Relationship

rac Clopidogrel-d4 Hydrogen Sulfate is structurally identical to clopidogrel hydrogen sulfate except for the replacement of four hydrogen atoms with deuterium atoms. This subtle modification maintains the chemical behavior while providing a distinct mass spectral profile, making it ideal for use as an internal standard.

Metabolic Pathway Analogy

The parent drug, clopidogrel, undergoes a complex metabolic pathway in the human liver. Approximately 15% of clopidogrel is metabolized to the active metabolite (CAM), which is responsible for its antiplatelet activity. The remaining 85% is converted to an inactive clopidogrel carboxylic acid. rac Clopidogrel-d4 Hydrogen Sulfate follows a similar metabolic pathway when used in biological systems, but its deuterium labeling allows it to be distinguished from endogenous clopidogrel and its metabolites during analysis.

Analytical Methods Using rac Clopidogrel-d4 Hydrogen Sulfate

Analytical methods employing rac Clopidogrel-d4 Hydrogen Sulfate have been developed and validated for the quantification of clopidogrel and its metabolites in biological samples.

HPLC-MS/MS Methodology

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the predominant analytical technique utilizing rac Clopidogrel-d4 Hydrogen Sulfate. In a validated method described in the literature, plasma samples are prepared using a protein precipitation technique:

• BMAP-stabilized plasma (100 μL) is combined with 300 μL of acetonitrile

• 100 μL of internal standards, including 1 ng of clopidogrel-d4, is added

• The mixture is processed for HPLC-MS/MS analysis